Methyl 3-Keto-7α,12α-dihydroxy-5α-cholanoate
Methyl 3-Keto-7α,12α-dihydroxy-5α-cholanoate
Brand Name:
Vulcanchem
CAS No.:
14772-92-0
VCID:
VC0016486
InChI:
InChI=1S/C25H40O5/c1-14(5-8-22(29)30-4)17-6-7-18-23-19(13-21(28)25(17,18)3)24(2)10-9-16(26)11-15(24)12-20(23)27/h14-15,17-21,23,27-28H,5-13H2,1-4H3/t14-,15-,17-,18+,19+,20-,21+,23+,24+,25-/m1/s1
SMILES:
CC(CCC(=O)OC)C1CCC2C1(C(CC3C2C(CC4C3(CCC(=O)C4)C)O)O)C
Molecular Formula:
C₂₅H₄₀O₅
Molecular Weight:
420.58
Methyl 3-Keto-7α,12α-dihydroxy-5α-cholanoate
CAS No.: 14772-92-0
Reference Standards
VCID: VC0016486
Molecular Formula: C₂₅H₄₀O₅
Molecular Weight: 420.58
| CAS No. | 14772-92-0 |
|---|---|
| Product Name | Methyl 3-Keto-7α,12α-dihydroxy-5α-cholanoate |
| Molecular Formula | C₂₅H₄₀O₅ |
| Molecular Weight | 420.58 |
| IUPAC Name | methyl (4R)-4-[(5S,7R,8R,9S,10S,12S,13R,14S,17R)-7,12-dihydroxy-10,13-dimethyl-3-oxo-1,2,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydrocyclopenta[a]phenanthren-17-yl]pentanoate |
| Standard InChI | InChI=1S/C25H40O5/c1-14(5-8-22(29)30-4)17-6-7-18-23-19(13-21(28)25(17,18)3)24(2)10-9-16(26)11-15(24)12-20(23)27/h14-15,17-21,23,27-28H,5-13H2,1-4H3/t14-,15-,17-,18+,19+,20-,21+,23+,24+,25-/m1/s1 |
| SMILES | CC(CCC(=O)OC)C1CCC2C1(C(CC3C2C(CC4C3(CCC(=O)C4)C)O)O)C |
| Synonyms | (5α,7α,12α)-7,12-Dihydroxy-3-oxo-cholan-24-oic Acid Methyl Ester; 7α,12α-Dihydroxy-3-oxo-5α-cholan-24-oic Acid Methyl Ester; |
| PubChem Compound | 10949848 |
| Last Modified | Jan 08 2022 |
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